3,5,5-Trimethylcyclohex-3-en-1-yl acetate

• CAS No.: 22463-33-8
• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: (3,5,5-trimethylcyclohex-3-en-1-yl) acetate
• InChI: InChI=1S/C11H18O2/c1-8-5-10(13-9(2)12)7-11(3,4)6-8/h6,10H,5,7H2,1-4H3
• InChI Key: FLGZVJXOBCBSMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(CC(C1)OC(=O)C)(C)C

Description

3,5,5-Trimethylcyclohex-3-en-1-yl acetate is a useful research compound. Its molecular formula is C11H18O2 and its molecular weight is 182.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepared by reduction by means of sodium borohydride in methanol of β-isophorone [obtained according to J. Am. Chem. Soc., 63, 2308 (1941)] and subsequent acetylation of the obtained 3,5,5-trimethyl-cyclohex-3-en-1-ol by means of acetic anhydride in the presence of sodium acetate at 50° C. during 20 hours.